Cas no 175988-17-7 (5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone)

• Product Name: 5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone
• CAS No: 175988-17-7
• MF: C₁₆H₁₂O₇
• MW: 316.262285232544
• CID: 6765160
• Update Time: 2024-03-03

5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone

• Inchi： 1S/C16H12O7/c1-22-11-3-2-7(4-9(11)17)8-6-23-12-5-10(18)15(20)16(21)13(12)14(8)19/h2-6,17-18,20-21H,1H3
• InChI Key： UTMSPYXAMXSXRW-UHFFFAOYSA-N
• SMILES： OC1C2=C(OC=C(C3C=CC(OC)=C(O)C=3)C2=O)C=C(O)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• XLogP3: 1.792

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids